Cas no 31540-11-1 (Cyclohexanecarboxylicacid, 3,4-dihydroxy-, (1R,3R,4S)-rel-)

• Product Name: Cyclohexanecarboxylicacid, 3,4-dihydroxy-, (1R,3R,4S)-rel-
• CAS No: 31540-11-1
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 315198
• PubChem ID: 147389
• Update Time: 2025-04-19

Cyclohexanecarboxylicacid, 3,4-dihydroxy-, (1R,3R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 3,4-dihydroxy-, (1R,3R,4S)-rel-
• (1S,3S,4R)-3,4-dihydroxycyclohexane-1-carboxylic acid
• DTXSID00953522
• 3,4-dihydroxycyclohexane-1-carboxylic acid
• cis-3,4-Dihydroxycyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 3,4-dihydroxy-, (1alpha,3alpha,4alpha)-
• 31540-11-1
• 3,4-Dihydroxycyclohexanecarboxylic acid (1alpha,3alpha,4alpha)-
• (1alpha,3alpha,4alpha)-3,4-Dihydroxycyclohexanecarboxylic acid

• Inchi： 1S/C7H12O4/c8-5-2-1-4(7(10)11)3-6(5)9/h4-6,8-9H,1-3H2,(H,10,11)/t4-,5+,6-/m0/s1
• InChI Key： PTPROPUVXIZJPL-JKUQZMGJSA-N
• SMILES： O[C@@H]1[C@@H](CC[C@H](C(=O)O)C1)O

Computed Properties

• Exact Mass: 160.07356
• Monoisotopic Mass: 160.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: -0.6

Experimental Properties

• Density: 1.421
• Boiling Point: 341.6°C at 760 mmHg
• Flash Point: 174.6°C
• Refractive Index: 1.569
• PSA: 77.76